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Compound of Interest

Compound Name: Tartryl-CoA

Cat. No.: B15545916 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the structure of Tartryl-CoA, a significant molecule

in the study of metabolic pathways. The following sections detail its chemical composition,

three-dimensional structure, experimental determination, and its role as a metabolic inhibitor.

Core Structure and Properties of Tartryl-CoA
Tartryl-CoA is a thioester formed between tartaric acid and Coenzyme A (CoA). This linkage is

crucial for its interaction with metabolic enzymes. The molecule's overall structure combines

the complex nucleotide-derived Coenzyme A with the small dicarboxylic acid, tartrate.

Chemical Structure Visualization
The 2D chemical structure of Tartryl-CoA illustrates the covalent linkage between the tartaryl

group and the sulfhydryl of Coenzyme A, forming a thioester bond.
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BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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